![molecular formula C11H14N2O4 B6635682 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid](/img/structure/B6635682.png)
2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid, also known as MOBA, is a chemical compound that has been extensively studied for its potential use in scientific research. MOBA is a derivative of pyridine-4-carboxylic acid and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid is not fully understood, but it is believed to act as an inhibitor of the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in a variety of neurological processes. By inhibiting acetylcholinesterase, this compound may increase the levels of acetylcholine in the brain, leading to improved cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its neuroprotective effects, this compound has been shown to have antioxidant properties and may be useful in the treatment of conditions such as diabetes and cardiovascular disease. This compound has also been shown to have anti-inflammatory effects and may be useful in the treatment of conditions such as arthritis.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid in lab experiments is its relatively low cost and easy synthesis method. However, this compound is not widely available and may be difficult to obtain for some researchers. Additionally, this compound has not been extensively studied in humans, and its safety and efficacy in humans are not well understood.
Future Directions
There are many potential future directions for research on 2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid. One area of interest is in the development of new drugs for the treatment of neurological disorders. This compound may also be useful in the treatment of other conditions such as diabetes and cardiovascular disease. Further research is needed to fully understand the mechanism of action of this compound and its potential uses in scientific research.
Synthesis Methods
2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid can be synthesized using a variety of methods. One common method involves the reaction of pyridine-4-carboxylic acid with methylamine, followed by the addition of butylmalonic acid. The resulting compound is then treated with acetic anhydride to form this compound.
Scientific Research Applications
2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid has been studied for its potential use in a variety of scientific research applications. One area of interest is in the development of new drugs for the treatment of neurological disorders. This compound has been shown to have neuroprotective effects and may be useful in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
2-[methyl-(2-oxo-1H-pyridine-4-carbonyl)amino]butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O4/c1-3-8(11(16)17)13(2)10(15)7-4-5-12-9(14)6-7/h4-6,8H,3H2,1-2H3,(H,12,14)(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRTPXSQBFOMJPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)O)N(C)C(=O)C1=CC(=O)NC=C1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.